Cas no 1591827-51-8 (Methyl 5,6-dichloropyridazine-3-carboxylate)

• Product Name: Methyl 5,6-dichloropyridazine-3-carboxylate
• CAS No: 1591827-51-8
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD31412838
• CID: 4828215
• PubChem ID: 86715229
• Update Time: 2026-02-27

Methyl 5,6-dichloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dichloropyridazine-3-carboxylate
• 5,6-Dichloro-pyridazine-3-carboxylic acid methyl ester
• DB-119459
• VPTUKZREOXVXTE-UHFFFAOYSA-N
• SCHEMBL15633295
• 1591827-51-8
• G62880
• methyl5,6-dichloropyridazine-3-carboxylate
• Methyl 5,6-dichloropyridazine-3-carboxylate

• MDL： MFCD31412838
• Inchi： 1S/C6H4Cl2N2O2/c1-12-6(11)4-2-3(7)5(8)10-9-4/h2H,1H3
• InChI Key： VPTUKZREOXVXTE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 355.7±37.0 °C at 760 mmHg
• Flash Point: 168.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5,6-dichloropyridazine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)